Cas no 72197-81-0 (O,O-bis(2-methoxyethyl) S-propyl thiophosphate)

O,O-bis(2-methoxyethyl) S-propyl thiophosphate structure
72197-81-0 structure
Product name:O,O-bis(2-methoxyethyl) S-propyl thiophosphate
CAS No:72197-81-0
MF:C9H21O5PS
MW:272.29884
CID:1753757
PubChem ID:3055268

O,O-bis(2-methoxyethyl) S-propyl thiophosphate Chemical and Physical Properties

Names and Identifiers

    • O,O-bis(2-methoxyethyl) S-propyl thiophosphate
    • 1-[bis(2-methoxyethoxy)phosphorylsulfanyl]propane
    • DTXSID00222523
    • Phosphorothioic acid, O,O-bis(2-methoxyethyl) S-propyl ester
    • O,O-Bis(2-methoxyethyl) S-propylphosphorothioate
    • 72197-81-0
    • BRN 1958869
    • Inchi: InChI=1S/C9H21O5PS/c1-4-9-16-15(10,13-7-5-11-2)14-8-6-12-3/h4-9H2,1-3H3
    • InChI Key: PLKIUAKTFCEHKC-UHFFFAOYSA-N
    • SMILES: CCCSP(=O)(OCCOC)OCCOC

Computed Properties

  • Exact Mass: 272.08483
  • Monoisotopic Mass: 272.08473194g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 11
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 79.3Ų

Experimental Properties

  • PSA: 53.99

O,O-bis(2-methoxyethyl) S-propyl thiophosphate Related Literature

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